Cas no 1876100-90-1 (benzyl N-(2-bromo-3-methylphenyl)carbamate)

• Product Name: benzyl N-(2-bromo-3-methylphenyl)carbamate
• CAS No: 1876100-90-1
• MF: C₁₅H₁₄BrNO₂
• MW: 320.181163311005
• CID: 5888272
• PubChem ID: 130581045
• Update Time: 2025-05-20

benzyl N-(2-bromo-3-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-4578067
• benzyl N-(2-bromo-3-methylphenyl)carbamate
• 1876100-90-1

• Inchi： 1S/C15H14BrNO2/c1-11-6-5-9-13(14(11)16)17-15(18)19-10-12-7-3-2-4-8-12/h2-9H,10H2,1H3,(H,17,18)
• InChI Key： LIRZIXULDKBWFG-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.02079g/mol
• Monoisotopic Mass: 319.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2-bromo-3-methylphenyl)carbamate

Benzyl N-(2-Bromo-3-Methylphenyl)Carbamate: A Comprehensive Overview

Benzyl N-(2-bromo-3-methylphenyl)carbamate, with the CAS number 1876100-90-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as benzyl (2-bromo-3-methylphenyl)carbamate, is notable for its unique structural properties and potential applications in drug development and material science.

The molecular structure of benzyl N-(2-bromo-3-methylphenyl)carbamate consists of a benzene ring substituted with a bromine atom at the 2-position and a methyl group at the 3-position. The carbamate functional group (-O-CO-N-) is attached to the benzene ring via an N-benzyl linkage, which introduces additional complexity and reactivity to the molecule. This structure makes it a versatile building block for synthesizing more complex molecules, particularly in medicinal chemistry.

Recent studies have highlighted the potential of benzyl (2-bromo-3-methylphenyl)carbamate as a precursor for developing bioactive compounds. Researchers have explored its role in synthesizing novel kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The bromine substituent at the 2-position plays a crucial role in modulating the electronic properties of the molecule, enhancing its binding affinity to target proteins.

In addition to its pharmacological applications, benzyl N-(2-bromo-3-methylphenyl)carbamate has shown promise in polymer chemistry. Its carbamate group can be utilized to form polyurethanes with improved mechanical properties, making it a valuable component in advanced materials research.

The synthesis of benzyl (2-bromo-3-methylphenyl)carbamate typically involves a multi-step process, including nucleophilic substitution and carbonyl condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

From an environmental perspective, understanding the degradation pathways of benzyl N-(2-bromo-3-methylphenyl)carbamate is crucial for assessing its ecological footprint. Studies indicate that under specific conditions, such as UV light exposure or microbial activity, this compound undergoes hydrolysis to form less harmful byproducts.

In conclusion, benzyl (2-bromo-3-methylphenyl)carbamate (CAS No. 1876100-90-1) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and reactivity make it an essential tool for researchers aiming to develop innovative solutions in medicine and materials science.